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Compound of Interest

Compound Name: Rat galanin(2-29)

Cat. No.: B14789508

Get Quote

Executive Summary & Technical Profile
Galanin(2-29) is a biologically active N-terminal fragment of the neuropeptide Galanin. While it

retains high affinity for Galanin receptors (specifically GalR2), its physical properties present

distinct challenges compared to the full-length peptide.

The primary failure modes in Galanin(2-29) experiments are aggregation (driven by

hydrophobic stacking) and surface adsorption (loss of peptide to plasticware). This guide

provides the protocols required to mitigate these risks.

Physicochemical Profile

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14789508#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14789508?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Technical Implication

Sequence (Rat)
WTLNSAGYLLGPHAIDNHRS

FSDKHGLT-NH2

N-terminal Tryptophan (W) and

Leucines (L) create a

hydrophobic patch.[1]

Isoelectric Point (pI) ~10.2 (Basic)

Positively charged at neutral

pH. Soluble in acidic

conditions.[2]

Hydrophobicity Moderate-High (N-terminus)

Prone to forming

-sheet aggregates in aqueous

buffers at high concentrations.

Oxidation Risk High

The N-terminal Tryptophan

(Trp2) is highly susceptible to

oxidation, which abolishes

bioactivity.

Module 1: Reconstitution & Solubility
The majority of experimental failures occur during the initial solubilization. Water alone is often

insufficient for high-concentration stocks.

Standard Operating Procedure (SOP): Reconstitution
Goal: Create a stable 1 mM stock solution free of aggregates.

Equilibration: Allow the lyophilized vial to reach room temperature (20–25°C) before opening.

This prevents atmospheric moisture from condensing on the hygroscopic peptide.[3]

Solvent Selection:

Preferred:1% Acetic Acid (v/v) in sterile water. The acidic pH protonates the basic

residues, repelling monomers and preventing aggregation.

Alternative (for high hydrophobicity):Dimethyl Sulfoxide (DMSO).[3] Use the minimum

volume necessary to dissolve, then dilute with water.[2][3]
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Avoid: Phosphate Buffered Saline (PBS) or neutral buffers for the initial dissolution. The

salts can shield charges and induce immediate precipitation ("salting out").

Mechanical Dispersion: Vortex for 30 seconds. If the solution remains cloudy, sonicate in a

water bath for 2–5 minutes.

Clarification: Inspect visually. The solution must be optically clear.

Workflow Visualization
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Figure 1: Decision matrix for solubilizing basic peptides like Galanin(2-29). Acidic conditions are

prioritized to maintain charge repulsion.

Module 2: Preventing Aggregation & Adsorption
Once in solution, the peptide is dynamic. It can oligomerize or stick to surfaces, effectively

lowering the actual concentration delivered to cells.

The "Hidden Loss" Phenomenon
Galanin(2-29) is "sticky." In a standard polypropylene tube at low concentrations (e.g., 10 nM),

up to 60% of the peptide can be lost to the tube walls within 2 hours.

Troubleshooting Guide: Aggregation & Loss
Q: My dose-response curve is shifting to the right (lower potency). Why?
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Cause: You likely lost peptide to the plasticware during serial dilution.

The Fix:

Use LoBind/Low-Retention Tubes: These are chemically modified to reduce protein

binding.

Carrier Proteins: Add 0.1% BSA (Bovine Serum Albumin) to your assay buffer. The BSA

coats the plastic surface, preventing the Galanin from sticking.

Siliconization: If using glass, it must be siliconized (Sigmacote®).

Q: The solution turned cloudy upon adding it to the cell culture media.

Cause: pH Shock. You moved from an acidic stock (pH ~3) to a neutral media (pH 7.4) with

high salt. This passes through the peptide's pI or reduces charge repulsion, causing crash-

out.

The Fix:

Dilute the stock slowly (dropwise) into the media while vortexing.

Ensure the final concentration of the organic solvent (DMSO/Acetic Acid) is <0.5% to avoid

cytotoxicity.

Aggregation Pathway Diagram
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Figure 2: The kinetic pathway of peptide loss. Monomers can either aggregate due to

hydrophobic exposure or adsorb to container walls.

Module 3: Storage & Stability
Peptide integrity degrades via oxidation and hydrolysis.

Critical Factor: Tryptophan Oxidation
The N-terminal Tryptophan (W) is the "achilles heel" of Galanin(2-29). If it oxidizes to N-

formylkynurenine, receptor binding affinity drops significantly.

Protocol for Long-Term Storage:

Aliquot Immediately: Never freeze-thaw the master stock more than once. Divide into single-

use aliquots (e.g., 10 µL or 50 µL).
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Inert Gas Overlay: If possible, blow a gentle stream of Argon or Nitrogen into the vial before

closing to displace oxygen.

Temperature: Store lyophilized powder at -20°C (stable for years). Store reconstituted

aliquots at -80°C (stable for 3–6 months).

Frequently Asked Questions (FAQ)
Q: Can I use PBS to dissolve the lyophilized powder? A:No. PBS contains phosphates and

sodium chloride. The salt ions shield the charges on the peptide, reducing the electrostatic

repulsion that keeps monomers apart. This often leads to immediate, microscopic precipitation.

Always dissolve in water or dilute acid first, then dilute into PBS.

Q: I need to use this in a calcium imaging assay. Will the acetic acid affect the cells? A: Not if

diluted correctly. If your stock is in 1% acetic acid and you dilute 1:1000 (e.g., 1 mM stock to 1

µM working), the final acid concentration is 0.001%, which is negligible and will be buffered by

the HEPES or Bicarbonate in your physiological buffer.

Q: How do I verify the concentration if I suspect loss? A: Measure absorbance at 280 nm

(A280). Galanin(2-29) contains Tryptophan (Trp) and Tyrosine (Tyr), which absorb strongly at

280 nm. Use the molar extinction coefficient (

) calculated from the sequence (approx. 6990 M⁻¹cm⁻¹ for Trp + Tyr contribution) to verify the
actual concentration in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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